Cas no 1052544-47-4 (4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazole hydrochloride)

• Product Name: 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazole hydrochloride
• CAS No: 1052544-47-4
• MF: C₁₂H₁₃Cl₂NO₂S
• MW: 306.208120107651
• CID: 3110438
• PubChem ID: 16248328
• Update Time: 2025-05-25

4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazole hydrochloride
• 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazolehydrochloride
• EN300-12536
• Z85957153
• AKOS024255605
• 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazole;hydrochloride
• SR-01000066294-1
• 1052544-47-4
• SR-01000066294

• Inchi： 1S/C12H12ClNO2S.ClH/c1-15-9-3-4-10(11(5-9)16-2)12-14-8(6-13)7-17-12;/h3-5,7H,6H2,1-2H3;1H
• InChI Key： ZVKAJUVERLBRBS-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C2C=CC(=CC=2OC)OC)=N1.Cl

Computed Properties

• Exact Mass: 305.0044052Da
• Monoisotopic Mass: 305.0044052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazole hydrochloride

4-(Chloromethyl)-2-(2,4-Dimethoxyphenyl)-1,3-Thiazole Hydrochloride: A Comprehensive Overview

The compound 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazole hydrochloride, identified by the CAS number 1052544-47-4, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a thiazole ring system substituted with a chloromethyl group and a 2,4-dimethoxyphenyl group. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is a key feature of this molecule and contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole derivatives in various areas of research, including drug discovery and materials science. The presence of the chloromethyl group in this compound introduces additional reactivity, making it a valuable intermediate in organic synthesis. The 2,4-dimethoxyphenyl substituent further enhances the molecule's versatility by providing electron-donating groups that can influence its electronic properties and reactivity.

One of the most notable aspects of 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazole hydrochloride is its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with applications in pharmacology. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes and receptors, making them candidates for drug development.

In addition to its role in medicinal chemistry, this compound has also been investigated for its potential in materials science. The thiazole ring's ability to form coordination bonds with metal ions has led to its use in designing new materials with unique electronic and optical properties. Recent advancements in this area have demonstrated the feasibility of incorporating this compound into hybrid materials for applications such as sensors and catalysts.

The synthesis of 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazole hydrochloride involves a series of well-established organic reactions. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization with the chloromethyl and dimethoxyphenyl groups. These reactions are typically carried out under controlled conditions to ensure high yields and purity of the final product.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide insights into the molecular structure and confirm the presence of all substituents. Additionally, X-ray crystallography has been employed to determine the three-dimensional arrangement of atoms in the crystal lattice of this compound.

Recent research has also focused on understanding the environmental fate and toxicity of 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazole hydrochloride. Studies have shown that under certain conditions, this compound undergoes biodegradation or photodegradation, which is crucial for assessing its environmental impact. Such information is essential for ensuring sustainable practices in chemical manufacturing and use.

In conclusion, 4-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-thiazole hydrochloride is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing both academic and industrial fields.